Cas no 2648919-18-8 ((2S)-2-amino-3-ethoxybutanoic acid)

• Product Name: (2S)-2-amino-3-ethoxybutanoic acid
• CAS No: 2648919-18-8
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 6040995
• PubChem ID: 22301551
• Update Time: 2025-05-22

(2S)-2-amino-3-ethoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-ethoxybutanoic acid
• 2648919-18-8
• EN300-1298795

• Inchi： 1S/C6H13NO3/c1-3-10-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4?,5-/m0/s1
• InChI Key： LULHTUNPBBMNSJ-AKGZTFGVSA-N
• SMILES： O(CC)C(C)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-3-ethoxybutanoic acid

(2S)-2-amino-3-ethoxybutanoic acid: A Comprehensive Overview

The compound (2S)-2-amino-3-ethoxybutanoic acid (CAS No. 2648919-18-8) is a structurally unique amino acid derivative that has garnered significant attention in the fields of biochemistry, pharmacology, and nutrition. This compound is characterized by its chiral center at the second carbon atom, which imparts its S configuration, and the presence of an ethoxy group at the third carbon position. The combination of these functional groups makes it a versatile molecule with potential applications in various industries.

Recent studies have highlighted the importance of (2S)-2-amino-3-ethoxybutanoic acid in metabolic pathways, particularly in relation to amino acid metabolism and energy production. Researchers have demonstrated that this compound can act as a precursor to other bioactive molecules, making it a valuable intermediate in synthetic biology and drug discovery. Its ability to influence cellular signaling pathways has also been explored, with promising results in preclinical models of neurodegenerative diseases.

One of the most intriguing aspects of (2S)-2-amino-3-ethoxybutanoic acid is its stereochemical properties. The S configuration at the second carbon ensures that the molecule interacts selectively with biological systems, a property that is crucial for its pharmacological activity. This stereoselectivity has been leveraged in the development of enantioselective synthesis methods, which are essential for producing high-purity compounds for therapeutic applications.

From a synthetic perspective, the preparation of (2S)-2-amino-3-ethoxybutanoic acid involves a multi-step process that typically begins with the modification of a suitable amino acid precursor. Recent advancements in asymmetric catalysis have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste. These developments underscore the importance of continuous innovation in chemical synthesis to meet the growing demand for complex molecules like (2S)-2-amino-3-ethoxybutanoic acid.

In terms of applications, (2S)-2-amino-3-ethoxybutanoic acid has shown potential as a functional ingredient in the food and beverage industry. Its ability to enhance flavor profiles and improve shelf life makes it an attractive option for manufacturers seeking natural alternatives to synthetic additives. Additionally, ongoing research into its bioavailability and metabolic fate is paving the way for its use as a dietary supplement aimed at improving human health.

The pharmacokinetic properties of (2S)-2-amino-3-ethoxybutanoic acid have also been extensively studied, revealing favorable absorption and distribution characteristics. These findings suggest that it could serve as a lead compound for developing new drugs targeting specific physiological systems. Furthermore, its role as a chiral building block in organic synthesis has made it an indispensable tool for researchers working on complex molecule construction.

Looking ahead, the continued exploration of (2S)-2-amino-3-ethoxybutanoic acid will undoubtedly yield new insights into its biological roles and practical applications. As technology advances and our understanding of molecular interactions deepens, this compound is poised to play an even greater role in shaping the future of science and industry.